2-fluoro-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzamide

• IUPAC Name: 2-fluoro-N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl]benzamide
• InChI: InChI=1S/C16H18FN3OS/c17-14-6-2-1-5-13(14)15(21)19-10-12-4-3-8-20(11-12)16-18-7-9-22-16/h1-2,5-7,9,12H,3-4,8,10-11H2,(H,19,21)
• InChI Key: CSRHYVBVHTVCBW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NC=CS2)CNC(=O)C3=CC=CC=C3F
• Molecular Formula: C16H18FN3OS
• Molecular Weight: 319.4 g/mol

Description

“2-fluoro-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzamide” is a chemical compound with the linear formula C10H7FN2OS. It has a molecular weight of 222.242. This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The thiazole ring in the molecule is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Physical And Chemical Properties Analysis

Thiazole, a component of the molecule, is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Antitumor and Cytotoxic Activity

• Thiazole derivatives, including compounds like 2-fluoro-N-benzamide, have been investigated for their antitumor properties. Researchers have synthesized and evaluated these compounds against human tumor cell lines. .

Cyclooxygenase (COX) Inhibition

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Mechanism of Action

Target of Action

Similar compounds with a thiazole core have been found to interact with a variety of targets, including enzymes, receptors, and proteins involved in various biological processes .

Mode of Action

Thiazole derivatives are known to interact with their targets in a variety of ways, often involving the formation of covalent bonds or non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and π-π stacking .

Biochemical Pathways

Thiazole derivatives have been reported to influence a wide range of biochemical pathways, including those involved in inflammation, cancer, and microbial infections .

Result of Action

Thiazole derivatives have been reported to exhibit a variety of biological activities, including anti-inflammatory, antimicrobial, antifungal, antiviral, and antitumor effects .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability, its interaction with its targets, and its overall efficacy .